N-9H-fluoren-2-yl-2-(2-nitrophenoxy)acetamide

• IUPAC Name: N-(9H-fluoren-2-yl)-2-(2-nitrophenoxy)acetamide
• InChI: InChI=1S/C21H16N2O4/c24-21(13-27-20-8-4-3-7-19(20)23(25)26)22-16-9-10-18-15(12-16)11-14-5-1-2-6-17(14)18/h1-10,12H,11,13H2,(H,22,24)
• InChI Key: AFNCFFCNJIJAPK-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C3=C1C=C(C=C3)NC(=O)COC4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C21H16N2O4
• Molecular Weight: 360.4 g/mol

Description

N-9H-fluoren-2-yl-2-(2-nitrophenoxy)acetamide, also known as NFA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-9H-fluoren-2-yl-2-(2-nitrophenoxy)acetamide involves the formation of a complex with NO, which leads to a change in the fluorescence properties of the compound. This change in fluorescence can be used to detect the presence of NO in biological systems.
Biochemical and Physiological Effects:
Studies have shown that N-9H-fluoren-2-yl-2-(2-nitrophenoxy)acetamide has a low toxicity profile and does not have any significant effects on cell viability. Additionally, N-9H-fluoren-2-yl-2-(2-nitrophenoxy)acetamide has been shown to be stable in biological systems and can be used for long-term imaging studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-9H-fluoren-2-yl-2-(2-nitrophenoxy)acetamide in lab experiments is its high sensitivity and selectivity for NO detection. However, one of the limitations of using N-9H-fluoren-2-yl-2-(2-nitrophenoxy)acetamide is its limited solubility in aqueous solutions, which can make it difficult to use in certain biological systems.

Future Directions

There are several future directions for the use of N-9H-fluoren-2-yl-2-(2-nitrophenoxy)acetamide in scientific research. One potential application is in the development of new drugs for the treatment of various diseases. Additionally, N-9H-fluoren-2-yl-2-(2-nitrophenoxy)acetamide can be used in the development of new imaging techniques for the detection of NO in biological systems. Further research is needed to fully understand the potential applications of N-9H-fluoren-2-yl-2-(2-nitrophenoxy)acetamide in various fields.
Conclusion:
In conclusion, N-9H-fluoren-2-yl-2-(2-nitrophenoxy)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its high sensitivity and selectivity for NO detection make it a promising candidate for the development of new drugs and imaging techniques. Further research is needed to fully understand the potential applications of N-9H-fluoren-2-yl-2-(2-nitrophenoxy)acetamide in various fields.

Synthesis Methods

The synthesis of N-9H-fluoren-2-yl-2-(2-nitrophenoxy)acetamide involves the reaction of fluorenone with 2-nitrophenol in the presence of acetic anhydride and sulfuric acid. The resulting product is then purified using column chromatography to obtain pure N-9H-fluoren-2-yl-2-(2-nitrophenoxy)acetamide.

Scientific Research Applications

N-9H-fluoren-2-yl-2-(2-nitrophenoxy)acetamide has been widely used in scientific research due to its potential applications in various fields. It has been studied for its potential use as a fluorescent probe for detecting nitric oxide (NO) in biological systems. Additionally, N-9H-fluoren-2-yl-2-(2-nitrophenoxy)acetamide has been used in the development of new drugs for the treatment of various diseases, including cancer and Alzheimer's disease.